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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
umbralisib stock solutions for laboratory use. Umbralisib is a dual inhibitor of
phosphoinositide 3-kinase delta (PI3Kd) and casein kinase 1 epsilon (CK1g), crucial
components of signaling pathways involved in the proliferation and survival of B-cell
lymphocytes.[1][2][3] Accurate preparation of umbralisib solutions is critical for obtaining
reliable and reproducible results in both in vitro and in vivo studies.

Physicochemical Properties of Umbralisib

A summary of the key physicochemical properties of umbralisib and its tosylate salt is
presented in Table 1. This information is essential for accurate calculation of concentrations
and for choosing appropriate solvents.
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Property Umbralisib (Free Base) Umbralisib Tosylate
Molecular Formula C31H24F3Ns03[2][4][5] C3sH32F3Ns06S[6][7]
Molecular Weight 571.56 g/mol [2][4][8] 743.75 g/mol [6][7]
) ) ] White to light brown powder[6]
Appearance White to off-white solid[8] 7]
Freely soluble in dimethyl
B ) sulfoxide (DMSO), soluble in
Solubility Soluble in DMSO[9] _
methanol, and practically
insoluble in water.[6][7]
pKa 4.01 (basic)[4][10] 2.71[6][7]

Experimental Protocols

Protocol 1: Preparation of High-Concentration
Umbralisib Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of umbralisib in
dimethyl sulfoxide (DMSQ), suitable for most in vitro applications.

Materials:

Umbralisib (free base or tosylate salt)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:
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» Pre-weighing Preparation: Allow the umbralisib powder and DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing Umbralisib: Accurately weigh the desired amount of umbralisib powder using a
calibrated analytical balance. For example, to prepare a 10 mM stock solution of umbralisib
free base, weigh out 5.72 mg.

» Dissolution: Add the appropriate volume of DMSO to the vial containing the umbralisib
powder. To prepare a 10 mM stock solution from 5.72 mg of umbralisib free base, add 1 mL
of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly until the umbralisib is completely
dissolved. Gentle warming to 37°C and sonication can be used to aid dissolution if
necessary.[11][12]

» Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by passing it through a 0.22 pm syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term
storage (days to weeks) or -80°C for long-term storage (months).[9]

Calculation Example for a 10 mM Stock Solution:

Mass for 1 mL of 10 mM

Compound Form Molecular Weight ( g/mol )

Stock
Umbralisib (Free Base) 571.56 5.72 mg
Umbralisib Tosylate 743.75 7.44 mg

Protocol 2: Preparation of Umbralisib Working Solutions
for In Vitro Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare
working solutions for use in cell-based assays.
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Materials:

High-concentration umbralisib stock solution in DMSO (from Protocol 1)

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes or plates

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the high-concentration umbralisib
stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium or assay
buffer to achieve the desired final concentrations. It is recommended to prepare intermediate
dilutions to ensure accuracy.

o Important: The final concentration of DMSO in the cell culture should be kept low (typically
< 0.5%) to avoid solvent-induced toxicity. Ensure the final DMSO concentration is
consistent across all experimental conditions, including the vehicle control.

Mixing: Gently mix the working solutions by pipetting up and down. Avoid vigorous vortexing,
which can cause shearing of cellular components if they are present.

Immediate Use: Use the freshly prepared working solutions immediately for your
experiments. Do not store diluted aqueous solutions of umbralisib for extended periods.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways inhibited by umbralisib and a general

workflow for its use in laboratory experiments.
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Caption: Umbralisib's dual inhibitory action on PI3K& and CK1e pathways.
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Caption: General experimental workflow for using umbralisib in the lab.
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Safety Precautions

« Umbralisib is a potent kinase inhibitor and should be handled with appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.

o Work in a well-ventilated area, preferably a chemical fume hood, when handling the powder
form of umbralisib.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

Stability and Storage

e Powder: Umbralisib powder is stable at room temperature for short periods but should be
stored at -20°C for long-term storage.

e DMSO Stock Solutions: When stored properly in single-use aliquots at -80°C, umbralisib
stock solutions in DMSO are stable for at least 6 months.[13] Avoid repeated freeze-thaw
cycles.

» Agueous Working Solutions: Diluted aqueous solutions of umbralisib are not stable for long
periods and should be prepared fresh for each experiment.

By following these application notes and protocols, researchers can ensure the accurate and
consistent preparation of umbralisib solutions, leading to more reliable and reproducible
experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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